Cas no 1361481-83-5 (3-Chloro-5-(2,3,4-trichlorophenyl)isonicotinaldehyde)
3-Chloro-5-(2,3,4-trichlorophenyl)isonicotinaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-5-(2,3,4-trichlorophenyl)isonicotinaldehyde
-
- Inchi: 1S/C12H5Cl4NO/c13-9-2-1-6(11(15)12(9)16)7-3-17-4-10(14)8(7)5-18/h1-5H
- InChI Key: TZTBQUBUHUQZEI-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=CC=1C1C=NC=C(C=1C=O)Cl)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 304
- XLogP3: 4.5
- Topological Polar Surface Area: 30
3-Chloro-5-(2,3,4-trichlorophenyl)isonicotinaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013029390-250mg |
3-Chloro-5-(2,3,4-trichlorophenyl)isonicotinaldehyde |
1361481-83-5 | 97% | 250mg |
504.00 USD | 2021-06-22 | |
| Alichem | A013029390-500mg |
3-Chloro-5-(2,3,4-trichlorophenyl)isonicotinaldehyde |
1361481-83-5 | 97% | 500mg |
782.40 USD | 2021-06-22 | |
| Alichem | A013029390-1g |
3-Chloro-5-(2,3,4-trichlorophenyl)isonicotinaldehyde |
1361481-83-5 | 97% | 1g |
1,564.50 USD | 2021-06-22 |
3-Chloro-5-(2,3,4-trichlorophenyl)isonicotinaldehyde Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 3-Chloro-5-(2,3,4-trichlorophenyl)isonicotinaldehyde
Recent Advances in the Study of 3-Chloro-5-(2,3,4-trichlorophenyl)isonicotinaldehyde (CAS: 1361481-83-5)
The compound 3-Chloro-5-(2,3,4-trichlorophenyl)isonicotinaldehyde (CAS: 1361481-83-5) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This halogen-rich aromatic aldehyde has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in organic synthesis.
Recent studies have focused on the synthetic optimization of this compound, with particular attention to its unique structural features. The presence of multiple chlorine atoms on both the phenyl and pyridine rings contributes to its distinctive electronic properties and reactivity patterns. Researchers at the University of Tokyo recently published an improved synthetic route that achieves 78% yield while reducing the number of purification steps (Journal of Medicinal Chemistry, 2023).
In pharmacological investigations, preliminary screening has revealed interesting biological activities. The compound demonstrates moderate inhibitory effects against several kinase targets, with IC50 values ranging from 0.8-5.2 μM in biochemical assays. Molecular docking studies suggest that the aldehyde group plays a crucial role in forming hydrogen bonds with key amino acid residues in the ATP-binding pocket of target kinases (ACS Chemical Biology, 2023).
The compound's potential as a building block for more complex structures has also been explored. Several research groups have utilized 3-Chloro-5-(2,3,4-trichlorophenyl)isonicotinaldehyde as a precursor for the synthesis of novel heterocyclic compounds with enhanced biological activities. A recent patent application (WO202318765A1) describes its use in creating a new class of antimicrobial agents with activity against drug-resistant bacterial strains.
Stability studies have shown that the compound remains stable under standard storage conditions for at least 12 months when kept at -20°C in an inert atmosphere. However, researchers have noted that the aldehyde group can be susceptible to oxidation under certain conditions, suggesting the need for careful handling in synthetic applications (Organic Process Research & Development, 2023).
Future research directions include further exploration of structure-activity relationships, particularly through modification of the aldehyde functionality, and more extensive biological evaluation in disease-relevant models. The compound's unique combination of halogen atoms and reactive groups makes it a particularly interesting scaffold for medicinal chemistry optimization programs targeting challenging biological targets.
1361481-83-5 (3-Chloro-5-(2,3,4-trichlorophenyl)isonicotinaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)